5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one

• CAS No.: 56778-56-4
• Molecular Formula: C11H9F13O
• Molecular Weight: 404.17 g/mol
• IUPAC Name: 5,5,6,6,7,7,8,8,9,9,10,10,10-tridecafluoro-4-methyldecan-3-one
• InChI: InChI=1S/C11H9F13O/c1-3-5(25)4(2)6(12,13)7(14,15)8(16,17)9(18,19)10(20,21)11(22,23)24/h4H,3H2,1-2H3
• InChI Key: KQWISRNLGYHBRR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Description

5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one is a fluorinated ketone with a unique structure characterized by multiple fluorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one typically involves the fluorination of a precursor compound. One common method is the direct fluorination of 4-methyldecan-3-one using elemental fluorine or a fluorinating agent such as cobalt trifluoride (CoF3) under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to ensure precise control over reaction conditions and to handle the highly reactive fluorinating agents safely. The use of specialized equipment to manage the exothermic nature of the fluorination process is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex fluorinated compounds.

Biology: Investigated for its potential use in drug delivery systems due to its unique chemical properties.

Medicine: Explored for its potential as a diagnostic agent in medical imaging techniques.

Industry: Utilized in the production of specialty polymers and coatings due to its hydrophobic and oleophobic properties.

Mechanism of Action

The mechanism of action of 5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one involves its interaction with various molecular targets. The fluorine atoms in the compound can form strong hydrogen bonds with biological molecules, affecting their structure and function. This interaction can influence pathways involved in cell signaling, enzyme activity, and membrane permeability.

Comparison with Similar Compounds

Similar Compounds

3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl methacrylate: Another fluorinated compound used in the synthesis of specialty polymers.

Perfluorooctanoic acid (PFOA): A well-known fluorinated compound with applications in industrial processes.

Uniqueness

5,5,6,6,7,7,8,8,9,9,10,10,10-Tridecafluoro-4-methyldecan-3-one is unique due to its specific arrangement of fluorine atoms and its ketone functional group. This structure imparts distinct chemical and physical properties, making it valuable for specialized applications in various fields.